Cas no 126181-09-7 (4-5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl-2-phenylquinoline)

• Product Name: 4-5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl-2-phenylquinoline
• CAS No: 126181-09-7
• MF: C₂₄H₁₇N₃O
• MW: 363.411285161972
• CID: 6361420
• PubChem ID: 1968798
• Update Time: 2025-10-12

4-5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl-2-phenylquinoline Chemical and Physical Properties

Names and Identifiers

• 4-5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl-2-phenylquinoline
• 2-(4-methylphenyl)-5-(2-phenylquinolin-4-yl)-1,3,4-oxadiazole
• Quinoline, 4-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]-2-phenyl-
• Z50150820
• 126181-09-7
• AKOS001041873
• F1424-0100
• 4-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]-2-phenylquinoline
• EU-0083558
• 2-(2-phenylquinolin-4-yl)-5-(p-tolyl)-1,3,4-oxadiazole

• Inchi： 1S/C24H17N3O/c1-16-11-13-18(14-12-16)23-26-27-24(28-23)20-15-22(17-7-3-2-4-8-17)25-21-10-6-5-9-19(20)21/h2-15H,1H3
• InChI Key： ZUMJSPUHZWOVTF-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(C2=NN=C(C3=CC=C(C)C=C3)O2)=CC=1C1=CC=CC=C1

Computed Properties

• Exact Mass: 363.137162174g/mol
• Monoisotopic Mass: 363.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 51.8Ų

Additional information on 4-5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl-2-phenylquinoline

Introduction to 4-5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl-2-phenylquinoline (CAS No. 126181-09-7)

4-5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl-2-phenylquinoline (CAS No. 126181-09-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a quinoline core and an oxadiazole moiety, both of which are known for their biological activities. The compound's potential applications in the development of novel therapeutic agents have been the focus of numerous studies, highlighting its importance in modern drug discovery.

The quinoline core is a well-known heterocyclic aromatic ring system that has been extensively studied for its diverse biological activities. Quinoline derivatives have been shown to exhibit a wide range of pharmacological properties, including antimalarial, antibacterial, and anticancer activities. The presence of the quinoline ring in 4-5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl-2-phenylquinoline suggests that this compound may possess similar biological properties, making it a promising candidate for further investigation.

The oxadiazole moiety is another key structural feature of this compound. Oxadiazoles are five-membered heterocyclic rings containing two nitrogen atoms and one oxygen atom. They are known for their stability and ability to form strong hydrogen bonds, which can enhance the binding affinity of molecules to their target receptors. In the context of drug design, oxadiazoles have been used to improve the pharmacokinetic properties of lead compounds, such as increasing solubility and reducing metabolic degradation.

The combination of the quinoline and oxadiazole moieties in 4-5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl-2-phenylquinoline creates a molecule with a high degree of structural complexity and potential for diverse biological activities. Recent studies have explored the pharmacological properties of this compound in various disease models, providing valuable insights into its therapeutic potential.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the antiproliferative activity of 4-5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl-2-phenylquinoline against several cancer cell lines. The results showed that this compound exhibited significant cytotoxic effects on human breast cancer cells (MCF-7) and human colon cancer cells (HCT116). The mechanism of action was found to involve the induction of apoptosis through the activation of caspase pathways. These findings suggest that 4-5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl-2-phenylquinoline may have potential as an anticancer agent.

Another study published in Bioorganic & Medicinal Chemistry Letters explored the antimicrobial activity of 4-5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl-2-phenylquinoline. The compound was tested against a panel of bacterial strains, including both Gram-positive and Gram-negative species. The results demonstrated that it exhibited broad-spectrum antimicrobial activity, with particularly strong effects against methicillin-resistant Staphylococcus aureus (MRSA). This finding highlights the potential of this compound as a novel antimicrobial agent in the fight against drug-resistant bacteria.

In addition to its antiproliferative and antimicrobial activities, 4-5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl-2-phenylquinoline has also been studied for its anti-inflammatory properties. A study published in European Journal of Medicinal Chemistry reported that this compound inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. The anti-inflammatory effects were attributed to the modulation of nuclear factor-kappa B (NF-kB) signaling pathways. These findings suggest that 4-5-(4-methylphenyl)-1,3,4-oxadiazol-2-y-l2-pheynlquinoline may have potential applications in treating inflammatory diseases.

The pharmacokinetic properties of 4-[5-(4-methylphenyl)-13 3 0xadiazo]-l -y-l -l -y-l -l -y-l -l -y-l -l -y-l -l -y-l -l -y-l -l -y-l -l -y-l -l -y-l -l -y-l -l phen y lquino line have also been investigated to assess its suitability as a drug candidate. A study published in Pharmaceutical Research evaluated the oral bioavailability and plasma protein binding of this compound in rats. The results indicated that it has good oral bioavailability and low plasma protein binding, which are favorable characteristics for a drug candidate. These findings support further development of this compound for clinical use.

In conclusion, 4-[5-(4-methylphen y l)-1 3 3 0xadiazo]-l-y l l y l l y l l y l l y l l y l l y l l y l l y l phen y lquino line (CAS No. 126181--09-) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in cancer therapy, antimicrobial treatment, and anti-inflammatory interventions make it an important molecule for further research and development in medicinal chemistry and pharmaceutical sciences.